Cas no 60134-76-1 (Ethynyl Estradiol 3-b-D-Glucuronide)

• Product Name: Ethynyl Estradiol 3-b-D-Glucuronide
• CAS No: 60134-76-1
• Molecular Formula: C₂₆H₃₂O₈
• Molecular Weight: 472.52748
• CID: 826319
• PubChem ID: 9982244

Ethynyl Estradiol 3-b-D-Glucuronide Properties

Names and Identifiers

• Ethynyl Estradiol 3-β-D-Glucuronide
• ETHYNYLESTRADIOL 3-ß-D-GLUCURONIDE
• (17a)-17-Hydroxy-19-norpregna-1,3,5(10)-trien-20-yn-3-yl-D-Glucopyranosiduronic Acid
• [3H]-Ethinylestradiol glucuronide
• 17a-Ethynylestradiol 3-Glucuronide
• Ethynylestradiol 3--D-Glucuronide
• ethynylestradiol-3-glucuronide
• (2S,3S,4S,5R,6S)-6-[[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 17alpha-Ethynylestradiol 3-glucuronide
• Ethynyl Estradiol 3- beta -D-Glucuronide
• 17.ALPHA.-ETHYNYLESTRADIOL 3-GLUCURONIDE
• Q27292506
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (17.ALPHA.)-17-HYDROXY-19-NORPREGNA-1,3,5(10)-TRIEN-20-YN-3-YL
• UNII-W9MHL6CNMK
• Ethynyl estradiol 3-b-D-glucuronide
• beta-D-Glucopyranosiduronic acid, (17alpha)-17-hydroxy-19-norpregna-1,3,5(10)-trien-20-yn-3-yl
• CHEMBL2074825
• Ethynylestradiol-3-o-glucuronide
• (17alpha)-17-Hydroxy-19-norpregna-1,3,5(10)-trien-20-yn-3-yl beta-D-Glucopyranosiduronic Acid
• W9MHL6CNMK
• Ethynyl Estradiol 3-?-D-Glucuronide
• 60134-76-1
• Ethynyl Estradiol 3-beta-D-Glucuronide

• InChIKey： DYBBEZHAELJFKW-IWTIIAAJSA-N
• Inchi： InChI=1S/C26H32O8/c1-3-26(32)11-9-18-17-6-4-13-12-14(5-7-15(13)16(17)8-10-25(18,26)2)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h1,5,7,12,16-22,24,27-29,32H,4,6,8-11H2,2H3,(H,30,31)/t16-,17-,18+,19+,20+,21-,22+,24-,25+,26+/m1/s1
• SMILES： CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 489.21200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 472.20971797g/mol
• Heavy Atom Count: 34
• Complexity: 853
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• LogP: 1.30070
• PSA: 145.91000
• Refractive Index: 1.657
• Boiling Point: 705.782°C at 760 mmHg
• Melting Point: 161-163°C
• Flash Point: 238.839°C
• Density: 1.448